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Compound of Interest

Compound Name: 4-Chloro-7-fluoroquinoline

Cat. No.: B1368884 Get Quote

An In-Depth Technical Guide to 4-Chloro-7-fluoroquinoline: Synthesis, Properties, and

Applications in Fluoroquinolone Drug Discovery

Authored by a Senior Application Scientist
Foreword
In the landscape of modern medicinal chemistry, the quinoline scaffold stands as a cornerstone

in the development of a vast array of therapeutic agents. Its versatile structure has given rise to

numerous blockbuster drugs, particularly in the realm of infectious diseases. Among the myriad

of quinoline derivatives, 4-Chloro-7-fluoroquinoline has emerged as a pivotal building block,

a critical intermediate in the synthesis of several potent fluoroquinolone antibiotics. This guide

aims to provide researchers, scientists, and drug development professionals with a

comprehensive technical overview of 4-Chloro-7-fluoroquinoline, from its fundamental

properties and synthesis to its strategic application in the creation of life-saving medicines. As a

Senior Application Scientist, my objective is not merely to present data, but to offer insights into

the causality behind the chemical principles and experimental choices that underpin the use of

this important molecule.

Core Compound Identification and Physicochemical
Properties
The unique reactivity and structural features of 4-Chloro-7-fluoroquinoline stem from its

specific arrangement of atoms. A thorough understanding of its basic properties is the
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foundation for its effective utilization in synthesis.

CAS Number: 391-82-2

Molecular Formula: C₉H₅ClFN

Molecular Weight: 181.59 g/mol

Property Value Source(s)

Appearance White to off-white solid --INVALID-LINK--

Melting Point 73-77 °C --INVALID-LINK--

Boiling Point ~259.9 °C (Predicted) --INVALID-LINK--

Solubility
Slightly soluble in chloroform

and methanol
--INVALID-LINK--

InChI Key
TTXZTTXOYYOVEV-

UHFFFAOYSA-N
--INVALID-LINK--

These properties are crucial for practical considerations in a laboratory setting, such as

choosing appropriate solvents for reactions and purification, as well as for storage conditions.

Strategic Synthesis of 4-Chloro-7-fluoroquinoline
The construction of the 4-Chloro-7-fluoroquinoline molecule is a multi-step process that

leverages classic organic reactions. The most common and industrially relevant approach is a

modification of the Gould-Jacobs reaction, followed by a chlorination step.[1][2] This strategy is

favored due to the availability of starting materials and the robustness of the reaction

sequence.

The Gould-Jacobs Reaction: Building the Quinolone
Core
The Gould-Jacobs reaction is a powerful method for synthesizing quinolines from anilines and

a malonic ester derivative.[1][3] In the case of 4-Chloro-7-fluoroquinoline, the synthesis

commences with 3-fluoroaniline.
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3-Fluoroaniline

Anilinomethylenemalonate Intermediate

Condensation

Diethyl ethoxymethylenemalonate (DEEM)

4-Hydroxy-7-fluoroquinoline-3-carboxylic acid esterThermal Cyclization 4-Hydroxy-7-fluoroquinolineSaponification & Decarboxylation

4-Hydroxy-7-fluoroquinoline

4-Chloro-7-fluoroquinoline

Chlorination

Phosphorus oxychloride (POCl3)

4-Chloro-7-fluoroquinoline + Nucleophile (Nu-)

Meisenheimer Complex (Resonance Stabilized Anionic Intermediate)

Addition

4-Substituted-7-fluoroquinoline + Cl-

Elimination

4-Chloro-7-fluoroquinoline derivative

Fluoroquinolone Antibiotic (e.g., Gatifloxacin, Balofloxacin)

Nucleophilic Aromatic Substitution

Substituted Piperazine/Piperidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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